Cas no 105686-92-8 (2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)-)
105686-92-8 structure
Product Name:2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)-
CAS No:105686-92-8
MF:C19H20O4
MW:312.359705924988
CID:1160306
Update Time:2024-07-26
2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)-
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- Inchi: 1S/C19H20O4/c1-13-5-8-15(9-6-13)16(20)10-7-14-11-17(21-2)19(23-4)18(12-14)22-3/h5-12H,1-4H3
- InChI Key: OSPIHNUGEOGEEL-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(C)C=C1)(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 312.136
- Monoisotopic Mass: 312.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- Density: 1.123±0.06 g/cm3(Predicted)
- Melting Point: 130-132 °C(Solv: 1,4-dioxane (123-91-1))
- Boiling Point: 471.8±45.0 °C(Predicted)
2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
105686-92-8 (2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)-) Related Products
- 2373-89-9(4,4'-Dimethoxychalcone)
- 959-33-1(4-Methoxychalcone)
- 178445-80-2(2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-)
- 959-23-9(4'-Methoxychalcone)
- 53744-28-8(3,4-Dimethoxychalcone)
- 13323-67-6(2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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